Cas no 138610-70-5 (2(1H)-Pyrazinone, 3,5-dichloro-1-ethyl-6-phenyl-)

2(1H)-Pyrazinone, 3,5-dichloro-1-ethyl-6-phenyl-, is a heterocyclic compound featuring a pyrazinone core substituted with chlorine, ethyl, and phenyl groups. Its molecular structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitution enhances electrophilic properties, facilitating further functionalization, while the ethyl and phenyl groups contribute to steric and electronic modulation. This compound is particularly useful in the development of bioactive molecules due to its stability and compatibility with cross-coupling reactions. Its well-defined crystalline form ensures consistent purity, making it suitable for research and industrial applications requiring precise chemical building blocks.

2(1H)-Pyrazinone, 3,5-dichloro-1-ethyl-6-phenyl- structure

138610-70-5 structure

Product Name:2(1H)-Pyrazinone, 3,5-dichloro-1-ethyl-6-phenyl-

CAS No:138610-70-5

MF:C₁₂H₁₀Cl₂N₂O

MW:269.12660074234

CID:1264000

PubChem ID:15733307

Update Time:2025-06-08

2(1H)-Pyrazinone, 3,5-dichloro-1-ethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyrazinone, 3,5-dichloro-1-ethyl-6-phenyl-
- 3,5-Dichloro-1-ethyl-6-phenylpyrazin-2(1H)-one
- 138610-70-5
- 3,5-dichloro-1-ethyl-6-phenyl-1,2-dihydropyrazin-2-one
- 3,5-Dichloro-1-ethyl-6-phenyl-1H-pyrazin-2-one
- Inchi： 1S/C12H10Cl2N2O/c1-2-16-9(8-6-4-3-5-7-8)10(13)15-11(14)12(16)17/h3-7H,2H2,1H3
- InChI Key： DTTPZJPDDAZBGD-UHFFFAOYSA-N
- SMILES： ClC1=C(C2C=CC=CC=2)N(C(C(=N1)Cl)=O)CC

Computed Properties

Exact Mass: 268.0172
Monoisotopic Mass: 268.0170183g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 32.7Å²

Experimental Properties

PSA: 32.67

2(1H)-Pyrazinone, 3,5-dichloro-1-ethyl-6-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM334713-1g	3,5-Dichloro-1-ethyl-6-phenylpyrazin-2(1H)-one	138610-70-5	95%+	1g	$549	2023-01-19
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